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Compound of Interest

Compound Name: NBQX

Cat. No.: B1676998 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the preparation of stock solutions of NBQX (2,3-

dihydroxy-6-nitro-7-sulfamoyl-benzo[f]quinoxaline), a selective and competitive AMPA/kainate

receptor antagonist. Accurate preparation of stock solutions is critical for ensuring reproducible

and reliable experimental results. This guide covers protocols for both the standard NBQX
powder and its more water-soluble disodium salt, intended for both in vitro and in vivo

applications.

Introduction to NBQX
NBQX is a potent antagonist of AMPA (α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid)

and kainate receptors, with IC₅₀ values of 0.15 µM and 4.8 µM, respectively[1]. Its

neuroprotective, anticonvulsant, and antinociceptive properties make it a valuable tool in

neuroscience research[1][2]. Due to its limited aqueous solubility, the standard form of NBQX is

typically dissolved in organic solvents like dimethyl sulfoxide (DMSO)[1][2][3]. For experiments

requiring aqueous solutions, the NBQX disodium salt is a more suitable alternative[3].

Data Presentation: Solubility and Stock Solution
Parameters
The following table summarizes the key quantitative data for dissolving NBQX and its disodium

salt.
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Compound Solvent
Maximum
Solubility

Recommended
Stock
Concentration

Storage of
Stock Solution

NBQX DMSO
≥ 100 mM[1][2]

[3]
10 mM - 100 mM

-20°C for up to 1

month[2][4][5], or

-80°C for up to 1

year[4][5]. Aliquot

to avoid repeated

freeze-thaw

cycles.

NBQX disodium

salt
Water ≥ 50 mM 10 mM - 50 mM

-20°C for up to 1

month[5], or

-80°C for up to 6

months[5].

Aliquot to avoid

repeated freeze-

thaw cycles.

NBQX (for in vivo

use)

10% DMSO,

40% PEG300,

5% Tween-80,

45% Saline

≥ 2.08 mg/mL
Prepare fresh for

same-day use[6].

Not

recommended

for storage.

Experimental Protocols
Protocol for Preparing an In Vitro NBQX Stock Solution
in DMSO
This protocol describes the preparation of a 10 mM stock solution of NBQX in DMSO.

Materials:

NBQX powder (Molecular Weight: ~336.28 g/mol ; always confirm with the batch-specific

value on the Certificate of Analysis)[1]

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Procedure:

Calculate the required mass of NBQX:

For 1 mL of a 10 mM stock solution: Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) *

336.28 g/mol * (1000 mg / 1 g) = 3.36 mg

Weigh the NBQX powder:

Carefully weigh out the calculated mass of NBQX powder using an analytical balance and

place it into a sterile microcentrifuge tube.

Add DMSO:

Add the desired volume of DMSO (e.g., 1 mL for a 10 mM solution) to the tube containing

the NBQX powder.

Dissolve the powder:

Vortex the solution thoroughly until the NBQX powder is completely dissolved. Gentle

warming or sonication can be used to aid dissolution if necessary. Ensure the final solution

is clear and free of particulates.

Storage:

Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

Store the aliquots at -20°C or -80°C as indicated in the table above.

Protocol for Preparing an In Vitro NBQX Disodium Salt
Stock Solution in Water
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This protocol outlines the preparation of a 10 mM aqueous stock solution of NBQX disodium

salt.

Materials:

NBQX disodium salt powder (Molecular Weight: ~380.24 g/mol ; always confirm with the

batch-specific value on the Certificate of Analysis)

Nuclease-free, sterile water

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Pipettes and sterile, filtered pipette tips

Procedure:

Calculate the required mass of NBQX disodium salt:

For 1 mL of a 10 mM stock solution: Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) *

380.24 g/mol * (1000 mg / 1 g) = 3.80 mg

Weigh the NBQX disodium salt powder:

Accurately weigh the calculated mass of the powder and place it into a sterile

microcentrifuge tube.

Add Water:

Add the desired volume of sterile water (e.g., 1 mL for a 10 mM solution) to the tube.

Dissolve the powder:

Vortex the solution until the powder is fully dissolved. Ultrasonic agitation can be used to

expedite dissolution if needed[5]. The resulting solution should be clear.

Storage:
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Dispense the stock solution into single-use aliquots.

Store at -20°C or -80°C as recommended.

Protocol for Preparing an In Vivo NBQX Working
Solution
This protocol details the preparation of a working solution of NBQX for in vivo administration,

adapted from a common formulation.

Materials:

NBQX powder

DMSO

PEG300 (Polyethylene glycol 300)

Tween-80

Saline (0.9% NaCl)

Sterile tubes for mixing

Procedure:

Prepare a concentrated stock solution in DMSO:

First, dissolve the required amount of NBQX powder in DMSO to create a concentrated

stock solution (e.g., 10 times the final desired concentration).

Add co-solvents sequentially:

In a separate sterile tube, combine the other solvents in the specified ratios. For a final

solution of 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline, you would proceed

as follows for a 1 mL final volume:

Start with 400 µL of PEG300.
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Add 100 µL of the concentrated NBQX/DMSO stock solution and mix well.

Add 50 µL of Tween-80 and mix until the solution is clear.

Add 450 µL of saline and mix thoroughly.

Final Preparation:

Ensure the final solution is homogeneous and free of any precipitation. If precipitation

occurs, gentle heating and/or sonication may be used to aid dissolution[6].

It is strongly recommended to prepare this working solution fresh on the day of the

experiment[6].

Visualizations
The following diagrams illustrate the workflow for preparing NBQX stock solutions and a

simplified representation of its signaling pathway antagonism.
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Caption: Workflow for preparing NBQX stock solutions.
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Caption: NBQX antagonism of the AMPA/Kainate receptor pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Dissolving NBQX Powder for Stock Solutions:
Application Notes and Protocols]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1676998#how-to-dissolve-nbqx-powder-for-stock-
solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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